6,10-dimethylundec-5-en-2-one
Overview
Description
6,10-dimethylundec-5-en-2-one (DMU) is a naturally occurring organic compound, primarily found in the leaves and stems of various plant species. It has a molecular weight of 196.33 . It is widely used in the fragrance industry for its pleasant, spicy, and herbaceous odor.
Synthesis Analysis
The synthesis of this compound can be achieved through several methods. One such method involves the hydrogenation of pseudo-ionone with colloidal palladium . Another method starts with geraniol via the acid chloride .Molecular Structure Analysis
The molecular structure of this compound consists of 13 carbon atoms, 24 hydrogen atoms, and 1 oxygen atom . The InChI code for this compound is1S/C13H24O/c1-11(2)7-5-8-12(3)9-6-10-13(4)14/h9,11H,5-8,10H2,1-4H3/b12-9+ .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 6,10-dimethylundec-5-en-2-one can be achieved through a multi-step process involving the conversion of starting materials into intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2-methyl-1,3-butadiene", "2-methyl-1-pentene", "2-bromo-4,8-dimethylnonane", "magnesium", "ethylmagnesium bromide", "acetic acid", "sodium borohydride", "acetic anhydride", "sodium hydroxide", "sulfuric acid", "sodium sulfate", "sodium chloride", "water" ], "Reaction": [ "Step 1: 2-methyl-1,3-butadiene is reacted with 2-methyl-1-pentene in the presence of a Lewis acid catalyst to form 2,6,10-trimethyldodeca-3,5,9-triene.", "Step 2: 2,6,10-trimethyldodeca-3,5,9-triene is reacted with 2-bromo-4,8-dimethylnonane in the presence of magnesium and ethylmagnesium bromide to form 6,10-dimethylundec-5-en-2-ol.", "Step 3: 6,10-dimethylundec-5-en-2-ol is oxidized with acetic acid and sodium borohydride to form 6,10-dimethylundec-5-en-2-ol acetate.", "Step 4: 6,10-dimethylundec-5-en-2-ol acetate is hydrolyzed with sodium hydroxide to form 6,10-dimethylundec-5-en-2-ol.", "Step 5: 6,10-dimethylundec-5-en-2-ol is reacted with acetic anhydride in the presence of sulfuric acid to form 6,10-dimethylundec-5-en-2-one.", "Step 6: The crude product is purified by distillation and recrystallization using a mixture of sodium sulfate, sodium chloride, and water." ] } | |
CAS RN |
17948-58-2 |
Molecular Formula |
C13H24O |
Molecular Weight |
196.3 |
Purity |
95 |
Origin of Product |
United States |
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